Cas no 19970-80-0 (N,N'-Bis(3-hydroxypropyl)homopiperazine)

• Product Name: N,N'-Bis(3-hydroxypropyl)homopiperazine
• CAS No: 19970-80-0
• MF: C₁₁H₂₄N₂O₂
• MW: 216.320463180542
• CID: 88141
• PubChem ID: 88322
• Update Time: 2025-04-18

N,N'-Bis(3-hydroxypropyl)homopiperazine Chemical and Physical Properties

Names and Identifiers

• tetrahydro-1H-1,4-diazepine-1,4(5H)-dipropanol
• N,N'-Bis(3-hydroxypropyl)homo piperazine
• 1,4-bis-(3-hydroxy-propyl)-1,4-diazepane
• 1,4-Bis(3-hydroxypropyl)hexahydro-1H-1,4-diazepine
• 1H-1,4-Diazepine-1,4(5H)-dipropanol,tetrahydro
• Einecs 243-445-8
• N,N-Bis(3-hydroxypropyl)hoMopiperazine
• J-511042
• N,N inverted exclamation marka-Bis(3-hydroxypropyl)homo piperazine
• N,N'-Bis(3-Hydroxypropyl)homopiperazine
• 2,2-Dimethylbutyryl inverted exclamation mark inverted exclamation markchloride
• DTXSID20941880
• 19970-80-0
• NS00048011
• N,N'-BIS-(3-HYDROXYPROPYL)-HOMOPIPERAZINE
• SCHEMBL8679860
• FT-0747357
• 3-[4-(3-hydroxypropyl)-1,4-diazepan-1-yl]propan-1-ol
• 3,3'-(1,4-Diazepane-1,4-diyl)bis(propan-1-ol)
• 3,3'-(1,4-Diazepane-1,4-diyl)di(propan-1-ol)
• 1H-1,4-Diazepine-1,4(5H)-dipropanol, tetrahydro-
• DB-066013
• WYKDLBVWXHCAJC-UHFFFAOYSA-N
• 243-445-8
• N,N'-Bis(3-hydroxypropyl)homopiperazine

• Inchi： 1S/C11H24N2O2/c14-10-2-6-12-4-1-5-13(9-8-12)7-3-11-15/h14-15H,1-11H2
• InChI Key： WYKDLBVWXHCAJC-UHFFFAOYSA-N
• SMILES： OCCCN1CCCN(CCCO)CC1

Computed Properties

• Exact Mass: 216.18400
• Monoisotopic Mass: 216.183778
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.9
• XLogP3: -0.2

Experimental Properties

• Density: 1.032
• Boiling Point: 360.8°Cat760mmHg
• Flash Point: 176.6°C
• Refractive Index: 1.495
• PSA: 46.94000
• LogP: -0.36530